Cas no 2229082-76-0 (4,4-difluoro-3-(pyridin-2-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(pyridin-2-yl)butanoic acid
• CAS No: 2229082-76-0
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6304354
• PubChem ID: 165708739
• Update Time: 2025-05-19

4,4-difluoro-3-(pyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(pyridin-2-yl)butanoic acid
• EN300-1948586
• 2229082-76-0

• Inchi： 1S/C9H9F2NO2/c10-9(11)6(5-8(13)14)7-3-1-2-4-12-7/h1-4,6,9H,5H2,(H,13,14)
• InChI Key： WTZZSMZAUTZOMG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CN=1)CC(=O)O)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4-difluoro-3-(pyridin-2-yl)butanoic acid

Comprehensive Overview of 4,4-Difluoro-3-(pyridin-2-yl)butanoic Acid (CAS No. 2229082-76-0)

4,4-Difluoro-3-(pyridin-2-yl)butanoic acid (CAS No. 2229082-76-0) is a fluorinated organic compound with a pyridine moiety, gaining significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a difluorobutanoic acid backbone with a pyridin-2-yl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammation, aligning with the growing demand for novel therapeutic agents.

The compound’s fluorine atoms enhance its metabolic stability and bioavailability, a key factor driving its adoption in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, such as kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, computational models frequently reference 4,4-difluoro-3-(pyridin-2-yl)butanoic acid as a scaffold for optimizing lead compounds. This aligns with industry trends toward fragment-based drug discovery and structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound’s carboxylic acid group allows for facile derivatization, enabling conjugation with amines or alcohols to form amides or esters. This flexibility is critical for high-throughput screening libraries, a priority for pharmaceutical companies. Additionally, its pyridine ring offers coordination sites for metal catalysts, making it valuable in cross-coupling reactions, a staple in modern organic synthesis.

Environmental and regulatory considerations are also shaping its applications. As sustainability becomes a focal point, green chemistry approaches are being applied to its synthesis, minimizing waste and energy consumption. Questions like "How is 4,4-difluoro-3-(pyridin-2-yl)butanoic acid synthesized sustainably?" or "What are its biodegradation pathways?" reflect growing user interest in eco-friendly practices.

In agrochemicals, the compound’s fluorine substitution is leveraged to enhance pesticide efficacy while reducing environmental persistence. This addresses consumer concerns about food safety and residue levels, frequently searched topics in regulatory databases. Its potential as a herbicide adjuvant is under investigation, coinciding with the push for precision agriculture technologies.

Analytical characterization of CAS No. 2229082-76-0 relies on advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and consistency—a priority for quality control. Discussions on "How to analyze 4,4-difluoro-3-(pyridin-2-yl)butanoic acid impurities?" are common in analytical chemistry forums, underscoring its industrial relevance.

In summary, 4,4-difluoro-3-(pyridin-2-yl)butanoic acid bridges multiple disciplines, from drug development to sustainable chemistry. Its dual functionality and adaptability position it as a critical tool in addressing contemporary scientific challenges, making it a compound of enduring interest.